Cas no 1706459-25-7 (1-[6-(3-Bromo-phenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-2-methyl-propylamine)

• Product Name: 1-[6-(3-Bromo-phenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-2-methyl-propylamine
• CAS No: 1706459-25-7
• MF: C₁₅H₁₆BrN₅
• MW: 346.225041389465
• CID: 5191222
• Update Time: 2025-06-28

1-[6-(3-Bromo-phenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-2-methyl-propylamine Chemical and Physical Properties

Names and Identifiers

• 1-[6-(3-Bromo-phenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-2-methyl-propylamine

• Inchi： 1S/C15H16BrN5/c1-9(2)14(17)15-19-18-13-7-6-12(20-21(13)15)10-4-3-5-11(16)8-10/h3-9,14H,17H2,1-2H3
• InChI Key： UDTIGIHMKWSOMY-UHFFFAOYSA-N
• SMILES： NC(C1N2C(=NN=1)C=CC(C1=CC=CC(Br)=C1)=N2)C(C)C

Additional information on 1-[6-(3-Bromo-phenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-2-methyl-propylamine

Professional Introduction to Compound with CAS No. 1706459-25-7 and Product Name: 1-[6-(3-Bromo-phenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-2-methyl-propylamine

The compound with the CAS number 1706459-25-7 and the product name 1-[6-(3-Bromo-phenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-2-methyl-propylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups and motifs that contribute to its unique chemical properties and biological interactions.

At the core of this compound's structure is the [1,2,4]triazolo[4,3-b]pyridazine core, a bicyclic heterocycle that has been extensively studied for its pharmacological potential. This scaffold is known for its ability to modulate various biological pathways, making it a valuable component in the design of novel therapeutic agents. The presence of the 3-bromo-phenyl substituent further enhances the compound's pharmacological profile by introducing a region of high electrophilicity, which can facilitate interactions with biological targets such as enzymes and receptors.

The 2-methyl-propylamine moiety at the other end of the molecule adds another layer of complexity, influencing both the solubility and the metabolic stability of the compound. This particular amine group is often incorporated into drug candidates to improve pharmacokinetic properties, ensuring better absorption, distribution, metabolism, and excretion (ADME) profiles. The combination of these structural elements makes this compound a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing the [1,2,4]triazolo[4,3-b]pyridazine core exhibit potent activity against various disease targets, including cancer and infectious diseases. The 3-bromo-phenyl group has been particularly noted for its ability to enhance binding affinity to certain protein targets, making it an attractive feature for drug design.

In addition to its structural features, the compound's chemical properties have been thoroughly characterized through spectroscopic methods such as NMR spectroscopy and mass spectrometry. These analyses have provided valuable insights into the compound's molecular structure and dynamics, which are crucial for understanding its biological behavior. The 1-[6-(3-Bromo-phenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-2-methyl-propylamine moiety has been found to exhibit stable conformations in solution, suggesting that it can adopt multiple forms that may interact with biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These methods are favored for their efficiency and ability to produce complex molecular architectures with minimal byproducts.

From a pharmaceutical perspective, one of the most exciting aspects of this compound is its potential as a lead molecule for drug development. Preclinical studies have begun to explore its activity against various disease models, with promising results in early-stage trials. The [1,2,4]triazolo[4,3-b]pyridazine core has shown particular promise in inhibiting kinases and other enzymes involved in cancer progression. The 3-bromo-phenyl substituent has been found to enhance binding interactions with these targets, leading to potent inhibitory effects.

The 2-methyl-propylamine group also contributes to the compound's overall pharmacological profile by influencing its solubility and metabolic stability. This amine moiety has been shown to improve oral bioavailability in preclinical models, making it an attractive feature for drug candidates intended for oral administration. Additionally, studies suggest that this group may help protect the molecule from rapid degradation by metabolic enzymes.

As research in medicinal chemistry continues to evolve, new methodologies for drug discovery are being developed that leverage cutting-edge technologies such as high-throughput screening (HTS) and artificial intelligence (AI). These approaches allow researchers to rapidly identify novel compounds with desired biological activities. The compound described here is an excellent example of how traditional organic synthesis techniques can be combined with modern computational methods to discover new therapeutic agents.

In conclusion,1-[6-(3-Bromo-phenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-2-methyl-propylamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug development. With ongoing research exploring its biological activity and potential therapeutic applications,1706459-25-7 may play a crucial role in addressing unmet medical needs in various disease areas.